Cas no 298185-34-9 (4-bromo-3-methyl-N-(propan-2-yl)aniline)

• Product Name: 4-bromo-3-methyl-N-(propan-2-yl)aniline
• CAS No: 298185-34-9
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 5224043
• PubChem ID: 23291929
• Update Time: 2026-03-07

4-bromo-3-methyl-N-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-bromo-3-methyl-N-(1-methylethyl)-
• 4-bromo-3-methyl-N-(propan-2-yl)aniline

• Inchi： 1S/C10H14BrN/c1-7(2)12-9-4-5-10(11)8(3)6-9/h4-7,12H,1-3H3
• InChI Key： DIYDFEOUXWGCAT-UHFFFAOYSA-N
• SMILES： C1(NC(C)C)=CC=C(Br)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-bromo-3-methyl-N-(propan-2-yl)aniline

Recent Advances in the Study of 4-bromo-3-methyl-N-(propan-2-yl)aniline (CAS: 298185-34-9) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 4-bromo-3-methyl-N-(propan-2-yl)aniline (CAS: 298185-34-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential industrial applications.

One of the most notable advancements in the study of 4-bromo-3-methyl-N-(propan-2-yl)aniline is its role as a precursor in the synthesis of small-molecule inhibitors targeting specific protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against BRAF V600E, a mutant kinase implicated in various cancers, including melanoma. The study utilized a combination of computational modeling and in vitro assays to optimize the compound's structure, resulting in derivatives with improved binding affinity and selectivity.

In addition to its applications in oncology, recent research has explored the neuroprotective properties of 4-bromo-3-methyl-N-(propan-2-yl)aniline derivatives. A study conducted by researchers at the University of Cambridge revealed that certain analogs of this compound can modulate the activity of NMDA receptors, which are critical targets for treating neurodegenerative disorders such as Alzheimer's disease. The findings, published in ACS Chemical Neuroscience, suggest that these derivatives could serve as a foundation for developing next-generation neuroprotective agents with reduced side effects compared to existing therapies.

From a synthetic chemistry perspective, advancements in the efficient production of 4-bromo-3-methyl-N-(propan-2-yl)aniline have also been reported. A 2022 paper in Organic Process Research & Development detailed a scalable and environmentally friendly synthesis route using palladium-catalyzed cross-coupling reactions. This method not only improves yield and purity but also reduces the reliance on hazardous reagents, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 4-bromo-3-methyl-N-(propan-2-yl)aniline-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Nevertheless, the compound's structural flexibility and demonstrated bioactivity make it a compelling candidate for future drug discovery efforts. Researchers are encouraged to explore its potential in other therapeutic areas, such as infectious diseases and inflammation, where its unique chemical properties may offer new avenues for intervention.